EUK 134
EUK 134
Synthetic manganese-porphyrin complexes have been documented to act as scavengers for oxidative species such as peroxynitrite, superoxide, and hydrogen peroxide. EUK 134 is a salen-manganese complex that has been modified to increase its catalase activity while retaining SOD activity. EUK 134 is a salen-manganese complex that has been modified to increase its catalase activity while retaining SOD activity. EUK 134 consumes hydrogen peroxide with an initial reaction rate of 234 µM/min in vitro. EUK 134 is protective in a rat stroke model, employing middle cerebral artery ligation. At 2.5 mg/kg, rats treated with EUK 134 showed reduced infarct volume by more than 80%. EUK 134 at 10 mg/kg also significantly attenuates brain damage in rats following systemic administration of kainic acid.
EUK-134 is an antioxidant compound with superoxide dismutase and catalase activity for oxidative species such as peroxynitrite, superoxide, and hydrogen peroxide.
EUK-134 is an antioxidant compound with superoxide dismutase and catalase activity for oxidative species such as peroxynitrite, superoxide, and hydrogen peroxide.
Brand Name:
Vulcanchem
CAS No.:
81065-76-1
VCID:
VC0527639
InChI:
InChI=1S/C18H20N2O4.ClH.Mn/c1-23-15-7-3-5-13(17(15)21)11-19-9-10-20-12-14-6-4-8-16(24-2)18(14)22;;/h3-8,11-12,21-22H,9-10H2,1-2H3;1H;/q;;+3/p-3
SMILES:
COC1=CC=CC(=C1[O-])C=NCCN=CC2=C(C(=CC=C2)OC)[O-].[Cl-].[Mn+3]
Molecular Formula:
C18H18ClMnN2O4
Molecular Weight:
416.7 g/mol
EUK 134
CAS No.: 81065-76-1
Cat. No.: VC0527639
Molecular Formula: C18H18ClMnN2O4
Molecular Weight: 416.7 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Synthetic manganese-porphyrin complexes have been documented to act as scavengers for oxidative species such as peroxynitrite, superoxide, and hydrogen peroxide. EUK 134 is a salen-manganese complex that has been modified to increase its catalase activity while retaining SOD activity. EUK 134 is a salen-manganese complex that has been modified to increase its catalase activity while retaining SOD activity. EUK 134 consumes hydrogen peroxide with an initial reaction rate of 234 µM/min in vitro. EUK 134 is protective in a rat stroke model, employing middle cerebral artery ligation. At 2.5 mg/kg, rats treated with EUK 134 showed reduced infarct volume by more than 80%. EUK 134 at 10 mg/kg also significantly attenuates brain damage in rats following systemic administration of kainic acid. EUK-134 is an antioxidant compound with superoxide dismutase and catalase activity for oxidative species such as peroxynitrite, superoxide, and hydrogen peroxide. |
|---|---|
| CAS No. | 81065-76-1 |
| Molecular Formula | C18H18ClMnN2O4 |
| Molecular Weight | 416.7 g/mol |
| IUPAC Name | manganese(3+);2-methoxy-6-[2-[(3-methoxy-2-oxidophenyl)methylideneamino]ethyliminomethyl]phenolate;chloride |
| Standard InChI | InChI=1S/C18H20N2O4.ClH.Mn/c1-23-15-7-3-5-13(17(15)21)11-19-9-10-20-12-14-6-4-8-16(24-2)18(14)22;;/h3-8,11-12,21-22H,9-10H2,1-2H3;1H;/q;;+3/p-3 |
| Standard InChI Key | YUZJJFWCXJDFOQ-UHFFFAOYSA-K |
| SMILES | COC1=CC=CC(=C1[O-])C=NCCN=CC2=C(C(=CC=C2)OC)[O-].[Cl-].[Mn+3] |
| Canonical SMILES | COC1=CC=CC(=C1[O-])C=NCCN=CC2=C(C(=CC=C2)OC)[O-].[Cl-].[Mn+3] |
| Appearance | Solid powder |
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